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Compound of Interest

Compound Name: Pyridine-2,6-d2

Cat. No.: B101791

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. It is not a substitute for a formal Safety Data Sheet (SDS). Always consult
the official SDS provided by the manufacturer before handling Pyridine-2,6-d2 and adhere to
all institutional and regulatory safety protocols. The safety and toxicological properties of
Pyridine-2,6-d2 have not been fully investigated and are presumed to be similar to those of
non-deuterated pyridine.

Introduction

Pyridine-2,6-d2 is a deuterated isotopologue of pyridine, a heterocyclic aromatic organic
compound. It is utilized in a variety of research applications, including as a solvent in NMR
spectroscopy and as a building block in the synthesis of labeled compounds for mechanistic
studies and metabolic pathway elucidation.[1] While the substitution of protium with deuterium
alters certain physical properties, the fundamental chemical reactivity and associated hazards
are expected to be comparable to those of pyridine. Pyridine is a flammable, harmful, and
irritating substance.[2][3][4] This guide provides a detailed overview of the known properties,
safety precautions, and handling procedures for Pyridine-2,6-d2, drawing heavily on the
established safety profile of pyridine.

Physical and Chemical Properties
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Quantitative data for Pyridine-2,6-d2 is summarized in the table below. Data for non-

deuterated pyridine is provided for comparison where specific data for the deuterated

compound is unavailable.

Property Pyridine-2,6-d2 Pyridine (for comparison)
Molecular Formula CsHsDz2N CsHsN
Molecular Weight 81.11 g/mol [1] 79.10 g/mol
CAS Number 17265-96-2[1] 110-86-1
Appearance Colorless liquid[5] Colorless liquid
Odor Unpleasant, fishy[2] Unpleasant, fishy
Purity Typically >98% atom DI[6] N/A
Boiling Point Not available 115°C
Melting Point Not available -42 °C
Flash Point Not available 20 °C
Density Not available 0.982 g/cm?
Miscible with water, alcohol,
Solubility Soluble in water, alcohol, and ether, benzene, and

ether[7]

chloroform

Hazard Identification and GHS Classification

As no specific GHS classification for Pyridine-2,6-d2 is available, the classification for pyridine

should be provisionally adopted.

Pictograms:

@ GHSO02: Flammable =+ GHSO06: Toxic € GHSO08: Health Hazard

Signal Word:Danger

Hazard Statements:
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e H225: Highly flammable liquid and vapor.

e H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[8]

e H351: Suspected of causing cancer.

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.
e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the hazardous nature of Pyridine-2,6-d2, all work should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[2][3] Adherence to standard
laboratory safety practices is essential.

Personal Protective Equipment (PPE)
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A diagram illustrating the necessary PPE for handling Pyridine-2,6-d2 is provided below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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2-6-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b101791?utm_src=pdf-body
https://www.benchchem.com/product/b101791?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b101791
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.lobachemie.com/lab-chemical-msds/MSDS-PYRIDINE-CASNO-110-86-00280-EN.aspx
https://cymitquimica.com/products/3U-D0367/17265-96-2/pyridine-26-d2/
https://www.lgcstandards.com/ZW/en/Pyridine-2-6-d2/p/CDN-D-0367?queryID=e4953c497f9ebf6d4f76f8c9204edfef
https://www.fengchengroup.com/pharmaceutical-api/intermediates/pyridine-2-6-dicarboxylic-acid-bp-ep-usp-cas.html
https://www.fengchengroup.com/pharmaceutical-api/intermediates/pyridine-2-6-dicarboxylic-acid-bp-ep-usp-cas.html
https://www.cdhfinechemical.com/images/product/msds/123_1098924875_PYRIDINE-2,6-DICARBOXYLICACIDCASNO499-83-2MSDS.pdf
https://www.benchchem.com/product/b101791#safety-and-handling-guidelines-for-pyridine-2-6-d2
https://www.benchchem.com/product/b101791#safety-and-handling-guidelines-for-pyridine-2-6-d2
https://www.benchchem.com/product/b101791#safety-and-handling-guidelines-for-pyridine-2-6-d2
https://www.benchchem.com/product/b101791#safety-and-handling-guidelines-for-pyridine-2-6-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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